Cas no 319452-60-3 (Ethyl 4-(chlorosulfonyl)butanoate)

Ethyl 4-(chlorosulfonyl)butanoate is a versatile sulfonylating reagent used in organic synthesis, particularly for introducing sulfonyl functionalities into target molecules. Its key advantages include high reactivity due to the chlorosulfonyl group, enabling efficient sulfonylation reactions under mild conditions. The ethyl ester moiety enhances solubility in organic solvents, facilitating handling and reaction compatibility. This compound is valuable in the preparation of sulfonamides, sulfonate esters, and other derivatives, making it useful in pharmaceutical and agrochemical applications. Its stability under controlled conditions ensures reliable performance in multi-step synthetic processes. Proper handling is required due to its moisture sensitivity and potential reactivity with nucleophiles.

Ethyl 4-(chlorosulfonyl)butanoate structure

319452-60-3 structure

Product Name:Ethyl 4-(chlorosulfonyl)butanoate

CAS No:319452-60-3

MF:C₆H₁₁ClO₄S

MW:214.667140245438

CID:3159859

PubChem ID:43142305

Update Time:2025-06-09

Ethyl 4-(chlorosulfonyl)butanoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-(chlorosulfonyl)butanoate
- ethyl4-(chlorosulfonyl)butanoate
- EN300-49656
- ethyl 4-chlorosulfonylbutanoate
- AKOS009309408
- 866-703-7
- MFCD10011063
- CS-0250087
- 319452-60-3
- SCHEMBL19402733
- Inchi： 1S/C6H11ClO4S/c1-2-11-6(8)4-3-5-12(7,9)10/h2-5H2,1H3
- InChI Key： WATIBNFNUAUDJJ-UHFFFAOYSA-N
- SMILES： ClS(CCCC(=O)OCC)(=O)=O

Computed Properties

Exact Mass: 214.007
Monoisotopic Mass: 214.007
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 6
Complexity: 228
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 68.8A^2
XLogP3: 0.9

Ethyl 4-(chlorosulfonyl)butanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B126658-25mg	ethyl 4-(chlorosulfonyl)butanoate	319452-60-3		25mg	$ 70.00	2022-06-07
TRC	B126658-50mg	ethyl 4-(chlorosulfonyl)butanoate	319452-60-3		50mg	$ 95.00	2022-06-07
TRC	B126658-250mg	ethyl 4-(chlorosulfonyl)butanoate	319452-60-3		250mg	$ 365.00	2022-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1320757-50mg	Ethyl 4-(chlorosulfonyl)butanoate	319452-60-3	95%	50mg	￥1900	2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1320757-100mg	Ethyl 4-(chlorosulfonyl)butanoate	319452-60-3	95%	100mg	￥3564	2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1320757-250mg	Ethyl 4-(chlorosulfonyl)butanoate	319452-60-3	95%	250mg	￥4060	2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1320757-500mg	Ethyl 4-(chlorosulfonyl)butanoate	319452-60-3	95%	500mg	￥7620	2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1320757-1g	Ethyl 4-(chlorosulfonyl)butanoate	319452-60-3	95%	1g	￥10152	2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1320757-2.5g	Ethyl 4-(chlorosulfonyl)butanoate	319452-60-3	95%	2.5g	￥19932	2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1320757-5g	Ethyl 4-(chlorosulfonyl)butanoate	319452-60-3	95%	5g	￥29462	2023-04-14